Cas no 2680714-07-0 (3-{(tert-butoxy)carbonyl(2-nitrophenyl)amino}-2,2-dimethylpropanoic acid)

• Product Name: 3-{(tert-butoxy)carbonyl(2-nitrophenyl)amino}-2,2-dimethylpropanoic acid
• CAS No: 2680714-07-0
• MF: C₁₆H₂₂N₂O₆
• MW: 338.355684757233
• CID: 5626908
• PubChem ID: 165937031
• Update Time: 2025-10-12

3-{(tert-butoxy)carbonyl(2-nitrophenyl)amino}-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680714-07-0
• EN300-28296745
• 3-{[(tert-butoxy)carbonyl](2-nitrophenyl)amino}-2,2-dimethylpropanoic acid
• 3-{(tert-butoxy)carbonyl(2-nitrophenyl)amino}-2,2-dimethylpropanoic acid

• Inchi： 1S/C16H22N2O6/c1-15(2,3)24-14(21)17(10-16(4,5)13(19)20)11-8-6-7-9-12(11)18(22)23/h6-9H,10H2,1-5H3,(H,19,20)
• InChI Key： YXGXBLHRPJQLFX-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC=CC=1[N+](=O)[O-])CC(C(=O)O)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 338.14778643g/mol
• Monoisotopic Mass: 338.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 113Ų

Additional information on 3-{(tert-butoxy)carbonyl(2-nitrophenyl)amino}-2,2-dimethylpropanoic acid

Comprehensive Overview of 3-{(tert-butoxy)carbonyl(2-nitrophenyl)amino}-2,2-dimethylpropanoic acid (CAS No. 2680714-07-0)

In the realm of organic chemistry and pharmaceutical research, 3-{(tert-butoxy)carbonyl(2-nitrophenyl)amino}-2,2-dimethylpropanoic acid (CAS No. 2680714-07-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience, belongs to a class of N-protected amino acid derivatives, which are pivotal intermediates in peptide synthesis and drug discovery. Its molecular structure features a tert-butoxycarbonyl (Boc) group, a 2-nitrophenyl moiety, and a dimethylpropanoic acid backbone, making it a versatile building block for advanced chemical transformations.

The Boc-protected nature of this compound is particularly noteworthy, as the tert-butoxycarbonyl group is widely employed in peptide chemistry to safeguard amino functionalities during multi-step syntheses. Researchers frequently search for "Boc-protection strategies" or "Boc deprotection methods," highlighting the relevance of this compound in contemporary synthetic workflows. Additionally, the presence of the 2-nitrophenyl group introduces opportunities for further functionalization, such as reduction to aniline derivatives or participation in palladium-catalyzed cross-coupling reactions—topics frequently queried in academic and industrial settings.

From a synthetic perspective, 3-{(tert-butoxy)carbonyl(2-nitrophenyl)amino}-2,2-dimethylpropanoic acid serves as a critical intermediate for designing peptidomimetics and small-molecule inhibitors. These applications align with trending research areas like "targeted drug delivery" and "enzyme inhibition," which dominate recent literature and patent filings. The compound's sterically hindered dimethylpropanoic acid segment also contributes to enhanced metabolic stability, a sought-after property in prodrug development—a hot topic in medicinal chemistry forums.

Analytical characterization of this compound typically involves techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). Queries like "HPLC purification of Boc-amino acids" or "NMR shifts for nitroaryl compounds" reflect the practical challenges and interests of chemists working with such derivatives. Moreover, the compound's solid-state stability and solubility profiles are frequently investigated, as these factors directly impact its utility in large-scale manufacturing.

In the context of green chemistry, researchers are increasingly exploring solvent-free synthetic routes and catalytic modifications for derivatives like 3-{(tert-butoxy)carbonyl(2-nitrophenyl)amino}-2,2-dimethylpropanoic acid. This aligns with global trends toward sustainable practices, as evidenced by search terms such as "eco-friendly peptide coupling" or "green Boc deprotection." The compound's compatibility with biodegradable reagents and non-toxic catalysts further enhances its appeal in environmentally conscious research initiatives.

Looking ahead, the demand for custom synthetic intermediates like CAS No. 2680714-07-0 is projected to rise, driven by advancements in high-throughput screening and combinatorial chemistry. Its role in accelerating the discovery of bioactive molecules—particularly in oncology and neurology—positions it as a valuable asset for pharmaceutical innovators. As the scientific community continues to prioritize structure-activity relationship (SAR) studies and fragment-based drug design, this compound's significance is poised to grow exponentially.